1H-Tetrazole-5-propanamine

• IUPAC Name: 3-(2H-tetrazol-5-yl)propan-1-amine
• InChI: InChI=1S/C4H9N5/c5-3-1-2-4-6-8-9-7-4/h1-3,5H2,(H,6,7,8,9)
• InChI Key: GKWCKCHEKRDLOB-UHFFFAOYSA-N
• Canonical SMILES: C(CC1=NNN=N1)CN
• Molecular Formula: C4H9N5
• DSSTOX Substance ID: DTXSID70204770
• Molecular Weight: 127.15 g/mol
• CAS RN: 56217-93-7

Description

1H-Tetrazole-5-propanamine is a derivative of 1H-Tetrazole, which is a synthetic organic heterocyclic compound made up of a five-membered ring with four nitrogen atoms and one carbon atom. It has a high nitrogen content amongst the stable heterocycles.

Synthesis Analysis

The synthesis of 5-substituted 1H-tetrazoles has been achieved through one-pot multi-component condensation reactions of some aromatic aldehydes or indolin-2,3-dione with malononitrile and sodium azide.

Molecular Structure Analysis

The molecular structure of 1H-Tetrazole-5-propanamine is similar to that of 1H-Tetrazole, with the addition of a propyl group.

Chemical Reactions Analysis

The pyrolysis process of 1H-Tetrazole-5-propanamine is likely to begin with a ring-opening reaction of the tetrazole ring, and the main gaseous products, including HCN, HN3, and NH3, are then released from the decomposition.

Physical And Chemical Properties Analysis

1H-Tetrazole-5-propanamine, like other tetrazoles, is stable over a wide pH range and is also stable to various oxidizing and reducing agents.

Scientific Research Applications

1. Role in Medicinal Chemistry

1H-Tetrazole-5-propanamine, a derivative of 5-substituted 1H-tetrazoles, is significant in medicinal chemistry, particularly as a bioisosteric replacement for carboxylic acids. This feature is utilized in various clinical drugs, including losartan, cefazolin, and alfentanil, where the tetrazole moiety is a key component (Mittal & Awasthi, 2019).

2. Synthesis and Preparation

Efficient synthesis of 5-substituted 1H-tetrazoles, including 1H-tetrazole-5-propanamine, has been a focus of recent research. Methods such as microwave-assisted synthesis, the use of heterogeneous catalysts, and nanoparticle catalysts have been developed to enhance the eco-friendly production of these compounds (Mittal & Awasthi, 2019). Additionally, the preparation of 5-substituted 1H-tetrazoles from nitriles in water, using zinc salts as catalysts, offers a broad application scope for various substrates (Demko & Sharpless, 2001).

3. Bioisosterism and Metabolic Stability

1H-Tetrazole-5-propanamine, as part of the 5-substituted-1H-tetrazoles family, is often used in drug design due to its bioisosterism to carboxylic acid and amide moieties. Its importance in medicinal chemistry extends to its metabolic stability and other beneficial physicochemical properties (Herr, 2002).

4. Pharmaceutical and Industrial Applications

Apart from medicinal chemistry, tetrazoles have broad applications in industries like the pharmaceutical and photographic industries. 1H-Tetrazole-5-propanamine and related compounds have been considered in defense industries for use in high nitrogen composite propellants (Halasz, Hawari, & Perreault, 2020).

5. Coordination Chemistry and Material Science

In coordination chemistry and materials science, 1H-tetrazole-5-propanamine, as a tetrazole derivative, plays a role in forming coordination polymers with interesting physical properties such as fluorescence and ferroelectric behaviors (Zhao, Qu, Ye, & Xiong, 2008).

Safety and Hazards

Safety data sheets suggest that 1H-Tetrazole-5-propanamine should be handled with care. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation.

Future Directions

Researchers are still working to develop more efficient and eco-friendly methods for the synthesis of 5-substituted 1H-tetrazoles. The antitumor results suggest that the potent tetrazole derivative could be a potential drug against epidermoid carcinoma.